Cas no 105170-27-2 (2-Bromo-5-methoxypyridine)
2-Bromo-5-methoxypyridine is a brominated pyridine derivative featuring a methoxy substituent at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its reactive bromine atom enables efficient cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex heterocyclic frameworks. The electron-donating methoxy group enhances the compound's stability and influences its reactivity in electrophilic substitution reactions. With a well-defined structure and high purity, 2-Bromo-5-methoxypyridine is a valuable building block for researchers developing bioactive molecules or functional materials. Its compatibility with various reaction conditions makes it a practical choice for synthetic chemists.
2-Bromo-5-methoxypyridine structure
Product Name:2-Bromo-5-methoxypyridine
CAS No:105170-27-2
MF:C6H6BrNO
MW:188.02194070816
MDL:MFCD07781221
CID:62526
PubChem ID:11148151
Update Time:2025-06-07
2-Bromo-5-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-methoxypyridine
- Pyridine,2-bromo-5-methoxy-
- 2-BROMO-5-METHOXYPYRIDINE ISO 9001：2015 REACH
- 2-bromo-5-methoxy-pyridine
- SY022318
- PYRIDINE, 2-BROMO-5-METHOXY-
- CS-D1766
- AM20070027
- PB22062
- BCP04838
- DTXSID40456885
- MFCD07781221
- AKOS005199441
- A1973
- PS-4907
- B5910
- FT-0685062
- EN300-75739
- 105170-27-2
- WULVUFYZVYHTFX-UHFFFAOYSA-N
- SCHEMBL502881
-
- MDL： MFCD07781221
- Inchi： 1S/C6H6BrNO/c1-9-5-2-3-6(7)8-4-5/h2-4H,1H3
- InChI Key： WULVUFYZVYHTFX-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C=N1)OC
Computed Properties
- Exact Mass: 186.96300
- Monoisotopic Mass: 186.963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 89.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 22.1A^2
- XLogP3: 1.8
Experimental Properties
- Density: 1.53
- Melting Point: 22 °C
- Boiling Point: 78°C/0.6mmHg(lit.)
- Flash Point: 99.4 °C
- Refractive Index: 1.542
- Solubility: soluble in Methanol
- PSA: 22.12000
- LogP: 1.85270
- pka: -2.22±0.10(Predicted)
2-Bromo-5-methoxypyridine Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
-
Hazardous Material Identification：
- Storage Condition：0-10°C
2-Bromo-5-methoxypyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Bromo-5-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM120780-10g |
2-Bromo-5-methoxypyridine |
105170-27-2 | 97% | 10g |
$57 | 2022-06-14 | |
| Chemenu | CM120780-25g |
2-Bromo-5-methoxypyridine |
105170-27-2 | 97% | 25g |
$86 | 2023-02-19 | |
| Chemenu | CM120780-100g |
2-Bromo-5-methoxypyridine |
105170-27-2 | 97% | 100g |
$339 | 2023-02-19 | |
| Chemenu | CM120780-500g |
2-Bromo-5-methoxypyridine |
105170-27-2 | 97% | 500g |
$1502 | 2023-02-19 | |
| Apollo Scientific | OR3574-1g |
2-Bromo-5-methoxypyridine |
105170-27-2 | 1g |
£18.00 | 2023-09-02 | ||
| Apollo Scientific | OR3574-5g |
2-Bromo-5-methoxypyridine |
105170-27-2 | 5g |
£49.00 | 2023-09-02 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B888348-25g |
2-bromo-5-methoxypyridine |
105170-27-2 | 98% | 25g |
864.00 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B825445-25g |
2-bromo-5-methoxypyridine |
105170-27-2 | ≥95% | 25g |
792.00 | 2021-05-17 | |
| Matrix Scientific | 069097-1g |
2-Bromo-5-methoxypyridine, 97% |
105170-27-2 | 97% | 1g |
$13.00 | 2023-09-08 | |
| Matrix Scientific | 069097-5g |
2-Bromo-5-methoxypyridine, 97% |
105170-27-2 | 97% | 5g |
$49.00 | 2023-09-08 |
2-Bromo-5-methoxypyridine Related Literature
-
Valery N. Kozhevnikov,Bertrand Donnio,Beno?t Heinrich,J. A. Gareth Williams,Duncan W. Bruce J. Mater. Chem. C 2015 3 10177
-
2. Synthesis of thyroid hormone analogues. Part 1. Preparation of 3′heteroarylmethyl-3,5-di-iodo-L-thyronines via phenol–dinitrophenol condensation and relationships between structure and selective thyromimetic activityPaul D. Leeson,John C. Emmett J. Chem. Soc. Perkin Trans. 1 1988 3085
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